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Compound of Interest

Compound Name: Solvent brown 53

Cat. No.: B3371232

For researchers and scientists in the field of polymer science and materials development, the
selection of a suitable colorant is a critical decision that impacts the final properties and
performance of plastic products. Solvent Brown 53, a reddish-brown dye known for its high
color strength and excellent thermal and light stability, is a popular choice for coloring a variety
of plastics, including polycarbonate (PC) and acrylonitrile butadiene styrene (ABS).[1][2][3][4]
This guide provides an objective comparison of the performance of Solvent Brown 53 in these
two widely used amorphous polymers, supported by available experimental data.

Quantitative Performance Comparison

The following table summarizes the key performance indicators of Solvent Brown 53 when
incorporated into PC and ABS. The data is compiled from various technical sources and
provides a direct comparison to aid in material selection.
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Acrylonitrile

Performance .

Polycarbonate (PC) Butadiene Styrene Test Method
Parameter

(ABS)

Heat Resistance 340°C 300°C EN 12877-2
Lightfastness (Full

8 7 DIN 53387/A
Shade, 1/3 SD)
Lightfastness
(Transparent, 1/25 8 8 DIN 53387/A
SD)
Migration Resistance Good Good EN BS 14469-4
Dye Concentration for

0.11% 0.13% Internal Method

1/3 SD

Note: Lightfastness is rated on a scale of 1 to 8, where 8 signifies the highest fastness.[1] SD
refers to Standard Depth.

Performance Analysis

Heat Resistance: Solvent Brown 53 exhibits exceptional heat stability in polycarbonate, with a
resistance of up to 340°C.[5] This makes it highly suitable for the high processing temperatures
often required for PC. Its heat resistance in ABS is also very good, at 300°C, which is well
within the typical processing window for ABS.[5]

Lightfastness: In both full shade and transparent applications, Solvent Brown 53
demonstrates excellent lightfastness in polycarbonate, achieving the highest possible rating of
8.[5] This indicates superior resistance to fading when exposed to light, a crucial factor for parts
intended for long-term use or those exposed to indoor lighting. In ABS, the lightfastness is also
very good, with a rating of 7 in a full shade and 8 in a transparent application.[5]

Migration Resistance: Technical data sheets consistently report "good" migration resistance for
Solvent Brown 53 in suitable polymers like PC and ABS.[1][6][7] This property is essential to

prevent the dye from leaching out of the plastic matrix over time, which can cause discoloration
of adjacent materials and compromise the safety of the product, especially in consumer goods.
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While quantitative data for direct comparison in PC and ABS is not readily available, the
general assessment from manufacturers is positive for both polymers.

Experimental Protocols

The data presented in this guide is based on standardized testing procedures to ensure
reliability and comparability. The following are brief descriptions of the key experimental
protocols:

» Heat Resistance (EN 12877-2): This European standard specifies a method for determining
the heat stability of coloring materials in plastics. The test involves preparing a colored
plastic specimen and exposing it to a series of increasing temperatures in an oven for a
specified duration (e.g., 5 minutes). The heat resistance is defined as the maximum
temperature at which the color change of the specimen remains within a specified tolerance.

o Lightfastness (DIN 53387/A): This German standard outlines the procedure for assessing the
lightfastness of plastics and other materials using an artificial light source, typically a xenon
arc lamp, to simulate natural sunlight. The change in color of the exposed sample is
evaluated by comparing it to an unexposed sample using a standardized grey scale. The
lightfastness is then rated on a blue wool scale from 1 (very poor) to 8 (excellent).

o Migration Resistance (EN BS 14469-4): This standard provides a method for evaluating the
tendency of a colorant to migrate from a colored plastic material to an uncolored contact
material. The test typically involves placing the colored plastic in contact with a white,
uncolored plastic (often PVC) under specified conditions of temperature, pressure, and time.
The degree of staining on the uncolored plastic is then assessed visually using a grey scale.

Logical Workflow for Dye Performance Evaluation

The following diagram illustrates the logical workflow for evaluating the performance of a
solvent dye in different polymer systems.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. China Solvent Brown 53 / CAS 64696-98-6 factory and manufacturers | Precise Color
[precisechem.com]

e 2. specialchem.com [specialchem.com]

o 3. China Solvent Brown 53 Manufacturers, Suppliers, Factory - Free Sample - COLOR
BLOOM [m.colorbloomdyes.com]

e 4. Ranbar Brown BRFS High-Performance Dyes | Solvent Brown 53 [ranbar.cn]

e 5. News - SOLVENT BROWN 53-Introduction and Application [precisechem.com]

e 6. specialchem.com [specialchem.com]

e 7. Solvent Brown 53 Premium Industrial Dye at Best Price [dyesandpigments.co.in]

 To cite this document: BenchChem. [Performance Showdown: Solvent Brown 53 in
Polycarbonate vs. Acrylonitrile Butadiene Styrene]. BenchChem, [2025]. [Online PDF].
Available at: [https://www.benchchem.com/product/b3371232#performance-comparison-of-
solvent-brown-53-in-pc-vs-abs]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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